4-{[4-(3,5-Dimethoxybenzoyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol

• Molecular Formula: C22H28N2O6
• Molecular Weight: 416.5 g/mol
• IUPAC Name: (3,5-dimethoxyphenyl)-[4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H28N2O6/c1-27-17-11-16(12-18(13-17)28-2)22(26)24-7-5-23(6-8-24)14-15-9-19(29-3)21(25)20(10-15)30-4/h9-13,25H,5-8,14H2,1-4H3
• InChI Key: OIDUOVMVJNBCAC-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)CC3=CC(=C(C(=C3)OC)O)OC)OC

Description

4-{[4-(3,5-Dimethoxybenzoyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol, also known as compound 25, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-{[4-(3,5-Dimethoxybenzoyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol 25 is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. For example, one study found that 4-{[4-(3,5-Dimethoxybenzoyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol 25 can inhibit the activity of phosphodiesterase 4, an enzyme involved in the regulation of inflammation.
Biochemical and Physiological Effects:
Compound 25 has been shown to have various biochemical and physiological effects. In addition to its anti-inflammatory and anticancer properties, it has also been found to have antioxidant and neuroprotective effects. One study found that 4-{[4-(3,5-Dimethoxybenzoyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol 25 can protect against oxidative stress-induced cell death in neuronal cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[4-(3,5-Dimethoxybenzoyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol 25 in lab experiments is its synthetic nature, which allows for precise control over its chemical properties. However, a limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-{[4-(3,5-Dimethoxybenzoyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol 25. One direction is to further investigate its anti-inflammatory and anticancer properties, including its potential as a combination therapy with other agents. Another direction is to explore its neuroprotective effects and potential as a treatment for neurodegenerative diseases. Additionally, research can focus on identifying the specific enzymes and signaling pathways targeted by 4-{[4-(3,5-Dimethoxybenzoyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol 25 to better understand its mechanism of action.

Synthesis Methods

Compound 25 can be synthesized through a multi-step process involving the reaction of 3,5-dimethoxybenzoyl chloride with piperazine, followed by the reaction with 2,6-dimethoxyphenol. The final product is obtained through purification and characterization techniques such as column chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

Compound 25 has shown potential as a therapeutic agent in various scientific research studies. One study found that 4-{[4-(3,5-Dimethoxybenzoyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol 25 has anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages. Another study found that 4-{[4-(3,5-Dimethoxybenzoyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol 25 can inhibit the growth of cancer cells in vitro and in vivo, suggesting its potential as an anticancer agent.